Cas no 1785119-53-0 (Tert-butyl n-(2-cyclobutyl-1-oxopropan-2-yl)carbamate)

• Product Name: Tert-butyl n-(2-cyclobutyl-1-oxopropan-2-yl)carbamate
• CAS No: 1785119-53-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5466212
• PubChem ID: 84725945
• Update Time: 2025-09-28

Tert-butyl n-(2-cyclobutyl-1-oxopropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl n-(2-cyclobutyl-1-oxopropan-2-yl)carbamate
• Z3243550540
• Tert-butyl n-(2-cyclobutyl-1-oxopropan-2-yl)carbamate

• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(15)13-12(4,8-14)9-6-5-7-9/h8-9H,5-7H2,1-4H3,(H,13,15)
• InChI Key： UOSXMTVNALWBHS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C=O)(C)C1CCC1)=O

Computed Properties

• Exact Mass: 227.15214353 g/mol
• Monoisotopic Mass: 227.15214353 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.4
• Molecular Weight: 227.30

Additional information on Tert-butyl n-(2-cyclobutyl-1-oxopropan-2-yl)carbamate

Introduction to Tert-butyl n-(2-cyclobutyl-1-oxopropan-2-yl)carbamate (CAS No. 1785119-53-0)

Tert-butyl n-(2-cyclobutyl-1-oxopropan-2-yl)carbamate, a compound with the chemical formula C₁₂H₂₁O₃, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1785119-53-0, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butyl group and a cyclobutyl moiety in its structure contributes to its distinct chemical behavior, making it a subject of interest for researchers exploring novel synthetic pathways and pharmacological effects.

The structure of Tert-butyl n-(2-cyclobutyl-1-oxopropan-2-yl)carbamate features a carbamate functional group attached to a tert-butyl-substituted propanone backbone. This configuration not only influences its reactivity but also opens up possibilities for various chemical modifications. The cyclobutyl ring, in particular, introduces steric hindrance, which can be exploited in designing molecules with specific binding affinities or metabolic stability.

In recent years, there has been a growing interest in carbamate derivatives due to their versatile applications in medicinal chemistry. Carbamates are known for their ability to act as intermediates in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. The Tert-butyl n-(2-cyclobutyl-1-oxopropan-2-yl)carbamate compound exemplifies this versatility, as it can serve as a building block for the development of new drugs targeting various biological pathways.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Researchers have been exploring its applications in the synthesis of molecules that interact with biological targets such as enzymes and receptors. The steric environment provided by the tert-butyl and cyclobutyl groups can be fine-tuned to optimize binding interactions, leading to the discovery of more effective and selective drugs.

Recent studies have highlighted the importance of structural diversity in drug discovery. Compounds like Tert-butyl n-(2-cyclobutyl-1-oxopropan-2-yl)carbamate contribute to this diversity by offering unique structural motifs that can be incorporated into drug candidates. For instance, modifications around the carbamate group can lead to variations in solubility, bioavailability, and metabolic stability, all critical factors in drug development.

The synthesis of Tert-butyl n-(2-cyclobutyl-1-oxopropan-2-yl)carbamate involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of key intermediates such as 2-cyclobutylpropanal and subsequent reactions leading to the formation of the carbamate linkage. Advanced techniques like catalytic hydrogenation and protective group strategies are often employed to ensure high yields and purity.

In addition to its pharmaceutical potential, this compound has shown promise in other areas of research. For example, it can be used as a precursor in the synthesis of specialty chemicals and materials with unique properties. The chemical reactivity of Tert-butyl n-(2-cyclobutyl-1-oxopropan-2-yl)carbamate allows for further functionalization, enabling researchers to tailor its properties for specific applications.

The pharmacological evaluation of Tert-butyl n-(2-cyclobutyl-1-oxopropan-2-yl)carbamate is an ongoing area of investigation. Preclinical studies are being conducted to assess its efficacy and safety profile in various disease models. These studies aim to identify potential therapeutic applications and understand how the compound interacts with biological systems. The results from these studies will provide valuable insights into its pharmacokinetic behavior and potential clinical utility.

One notable aspect of this research is the exploration of Tert-butyl n-(2-cyclobutyl-1-oxopropan-2-yl)carbamate as a tool compound for studying enzyme mechanisms. Its unique structure makes it an excellent candidate for probing interactions at the molecular level. By understanding how this compound interacts with biological targets, researchers can gain insights into disease mechanisms and develop more targeted therapies.

The future directions for Tert-butyl n-(2-cyclobutyl-1-oxopropan-2-yI)carbamate research are promising. With advancements in synthetic chemistry and computational modeling, new derivatives can be designed with enhanced properties. Additionally, interdisciplinary approaches combining chemistry, biology, and pharmacology will further accelerate the discovery process.

In conclusion, Tert-butyl n-(2-cyclobutYl-l-Oxopropa-n-ZYI)-carbamatc (CAS No. 1785119-S3-SO) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure and chemical properties make it a valuable tool for drug discovery and molecular studies. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in developing innovative therapies for various diseases.